Cas no 720720-29-6 (2H-Pyrrolo[3,4-c]pyridine-2,6-dicarboxylic acid, 1,3-dihydro-,2-(1,1-dimethylethyl) 6-methyl ester)

• Product Name: 2H-Pyrrolo[3,4-c]pyridine-2,6-dicarboxylic acid, 1,3-dihydro-,2-(1,1-dimethylethyl) 6-methyl ester
• CAS No: 720720-29-6
• MF: C₁₄H₁₈N₂O₄
• MW: 278.303723812103
• MDL: MFCD22395021
• CID: 1752504
• PubChem ID: 23087933
• Update Time: 2025-07-20

2H-Pyrrolo[3,4-c]pyridine-2,6-dicarboxylic acid, 1,3-dihydro-,2-(1,1-dimethylethyl) 6-methyl ester Chemical and Physical Properties

Names and Identifiers

• 2H-Pyrrolo[3,4-c]pyridine-2,6-dicarboxylic acid, 1,3-dihydro-,2-(1,1-dimethylethyl) 6-methyl ester
• D76330
• CS-0102924
• 2-(tert-butoxycarbonyl)-2,3-dihydro-1H-pyrrolo[3,4-c]pyridine-6-carboxylicacid
• 720720-29-6
• DB-220957
• SCHEMBL3309460
• 2-O-tert-butyl 6-O-methyl 1,3-dihydropyrrolo[3,4-c]pyridine-2,6-dicarboxylate
• methyl 2-(tert-butoxycarbonyl)-1,3-dihydro-2h-pyrrolo[3,4-c]pyridine-6-carboxylate
• 2-tert-butyl 6-methyl 1H,2H,3H-pyrrolo[3,4-c]pyridine-2,6-dicarboxylate
• 2-(tert-Butyl) 6-methyl 1,3-dihydro-2H-pyrrolo[3,4-c]pyridine-2,6-dicarboxylate

• MDL： MFCD22395021
• Inchi： 1S/C14H18N2O4/c1-14(2,3)20-13(18)16-7-9-5-11(12(17)19-4)15-6-10(9)8-16/h5-6H,7-8H2,1-4H3
• InChI Key： LBARTVVGGGOKAT-UHFFFAOYSA-N
• SMILES： O(C(N1CC2C=NC(C(=O)OC)=CC=2C1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 278.12674
• Monoisotopic Mass: 278.127
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.7A^2
• XLogP3: 1.3

Experimental Properties

• PSA: 68.73

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 2H-Pyrrolo[3,4-c]pyridine-2,6-dicarboxylic acid, 1,3-dihydro-,2-(1,1-dimethylethyl) 6-methyl ester

Research Brief on 2H-Pyrrolo[3,4-c]pyridine-2,6-dicarboxylic acid, 1,3-dihydro-,2-(1,1-dimethylethyl) 6-methyl ester (CAS: 720720-29-6)

The compound 2H-Pyrrolo[3,4-c]pyridine-2,6-dicarboxylic acid, 1,3-dihydro-,2-(1,1-dimethylethyl) 6-methyl ester (CAS: 720720-29-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, including its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the unique structural features of this compound, which make it a promising candidate for targeting specific biological pathways. The pyrrolopyridine core, coupled with the dicarboxylic acid and ester functionalities, allows for versatile interactions with various biological targets. Researchers have explored its potential as a modulator of key enzymes and receptors involved in inflammatory and neurodegenerative diseases.

One of the most notable advancements in the study of this compound is its synthesis and optimization. A recent publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that improves yield and purity, making it more accessible for further pharmacological evaluation. The study also reported on the compound's stability under physiological conditions, which is a critical factor for its potential use in vivo.

In terms of biological activity, preliminary in vitro assays have demonstrated that 2H-Pyrrolo[3,4-c]pyridine-2,6-dicarboxylic acid, 1,3-dihydro-,2-(1,1-dimethylethyl) 6-methyl ester exhibits selective inhibition of certain kinase enzymes, which are often implicated in cancer and autoimmune disorders. These findings suggest that the compound could serve as a lead structure for the development of new kinase inhibitors.

Further investigations into the compound's mechanism of action have utilized computational modeling and X-ray crystallography to elucidate its binding mode with target proteins. These studies have provided valuable insights into the structural determinants of its activity, paving the way for rational drug design efforts aimed at enhancing its potency and selectivity.

Despite these promising results, challenges remain in translating these findings into clinical applications. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through comprehensive preclinical studies. Ongoing research is focused on optimizing the pharmacokinetic properties of the compound to improve its therapeutic index.

In conclusion, 2H-Pyrrolo[3,4-c]pyridine-2,6-dicarboxylic acid, 1,3-dihydro-,2-(1,1-dimethylethyl) 6-methyl ester represents a compelling area of research with significant potential for drug development. Continued exploration of its biological activities and optimization of its chemical properties will be crucial for realizing its therapeutic applications. This brief underscores the importance of interdisciplinary collaboration in advancing our understanding of this compound and its role in addressing unmet medical needs.